Cas no 1098347-61-5 (2-Chloro-N-(2-methylphenyl)methylpropanamide)

• Product Name: 2-Chloro-N-(2-methylphenyl)methylpropanamide
• CAS No: 1098347-61-5
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 5734029
• PubChem ID: 43244624
• Update Time: 2025-05-21

2-Chloro-N-(2-methylphenyl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• Z248487180
• 1098347-61-5
• AKOS009128892
• 2-chloro-N-[(2-methylphenyl)methyl]propanamide
• EN300-28032
• 2-Chloro-N-(2-methylphenyl)methylpropanamide

• Inchi： 1S/C11H14ClNO/c1-8-5-3-4-6-10(8)7-13-11(14)9(2)12/h3-6,9H,7H2,1-2H3,(H,13,14)
• InChI Key： FDPIBKCVWXAKHK-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 108-110 °C
• Boiling Point: 384.2±35.0 °C at 760 mmHg
• Flash Point: 186.1±25.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Chloro-N-(2-methylphenyl)methylpropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Chloro-N-(2-methylphenyl)methylpropanamide

2-Chloro-N-(2-methylphenyl)methylpropanamide (CAS No. 1098347-61-5): A Comprehensive Overview

2-Chloro-N-(2-methylphenyl)methylpropanamide, identified by the CAS registry number 1098347-61-5, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of amides, specifically featuring a chlorinated methyl group and a substituted phenyl moiety. Its structure is characterized by a central amide functional group, with the methyl group attached to the nitrogen atom and a chlorine atom substituting one of the hydrogens on the methyl group. The phenyl ring is further substituted with a methyl group at the ortho position, adding complexity and reactivity to the molecule.

The synthesis of 2-Chloro-N-(2-methylphenyl)methylpropanamide involves a series of well-established organic reactions, including nucleophilic acyl substitution and Friedel-Crafts alkylation. Researchers have optimized these processes to achieve high yields and purity levels, making it feasible for large-scale production. The compound's physical properties, such as its melting point, solubility, and stability under various conditions, have been extensively studied to ensure its suitability for diverse applications.

One of the most promising areas of application for 2-Chloro-N-(2-methylphenyl)methylpropanamide is in the field of pharmaceuticals. Recent studies have highlighted its potential as a lead compound in drug discovery programs targeting specific enzymes and receptors. For instance, researchers have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, making it a valuable tool in the development of anti-cancer therapies. Furthermore, its ability to modulate cellular signaling pathways has opened avenues for exploring its role in treating neurodegenerative diseases.

In addition to its pharmaceutical applications, 2-Chloro-N-(2-methylphenyl)methylpropanamide has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. Recent advancements in thin-film transistor technology have leveraged this compound's ability to enhance charge transport efficiency, paving the way for next-generation electronic devices.

The environmental impact of 2-Chloro-N-(2-methylphenyl)methylpropanamide has also been a subject of recent research. Studies have shown that under aerobic conditions, this compound undergoes biodegradation at a rate comparable to other similar organic compounds. This suggests that it poses minimal risk to aquatic ecosystems when properly managed. However, further research is needed to fully understand its long-term ecological effects and potential bioaccumulation.

From a synthetic chemistry perspective, 2-Chloro-N-(2-methylphenyl)methylpropanamide serves as an excellent substrate for exploring novel reaction mechanisms. Its reactivity towards various nucleophiles and electrophiles has been exploited in developing efficient routes for synthesizing complex molecules. For example, recent work has demonstrated its utility in constructing bioactive heterocycles through tandem cyclization reactions.

In conclusion, 2-Chloro-N-(2-methylphenyl)methylpropanamide (CAS No. 1098347-61-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with favorable physical and chemical properties, positions it as an important building block in modern organic synthesis. As ongoing research continues to uncover new insights into its functionality and potential uses, this compound is poised to play an increasingly significant role in both academic and industrial settings.